Cas no 871726-72-6 (tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate)
871726-72-6 structure
Product Name:tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate
CAS No:871726-72-6
MF:C13H22N2O3
MW:254.325383663177
MDL:MFCD19440918
CID:1029471
PubChem ID:71627146
Update Time:2025-04-20
tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate
- 4-[(dimethylamino)methylene]-3-oxo-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl (4Z)-4-(dimethylaminomethylidene)-3-oxopiperidine-1-carboxylate
- tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate
- tert-butyl (Z)-4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate
- AS-0779
- TERT-BUTYL 4-[(DIMETHYLAMINO)METHYLIDENE]-3-OXOPIPERIDINE-1-CARBOXYLATE
- 4-[(Dimethylamino)methylene]-3-oxo-1-piperidinecarboxylic acid tert-butyl ester
- tert-Butyl (4Z)-4-[(dimethylamino)methylidene]-3-oxopiperidine-1-carboxylate
- SCHEMBL15820205
- tert-Butyl4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate
- DTXSID50856519
- 871726-72-6
- 1-Boc-4-[(Dimethylamino)methylene]-3-oxopiperidine
-
- MDL: MFCD19440918
- Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-10(8-14(4)5)11(16)9-15/h8H,6-7,9H2,1-5H3/b10-8-
- InChI Key: OYVVKCJFSGWRSI-NTMALXAHSA-N
- SMILES: O(C(N1CC(/C(=C\N(C)C)/CC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 254.16304257g/mol
- Monoisotopic Mass: 254.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.144
- Boiling Point: 358℃
- Flash Point: 170℃
tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181087-5g |
tert-butyl (Z)-4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 95% | 5g |
$746 | 2021-08-05 | |
| Chemenu | CM181087-1g |
tert-butyl (Z)-4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 95% | 1g |
$209 | 2023-01-09 | |
| eNovation Chemicals LLC | Y1198735-5g |
1-Boc-4-[(dimethylamino)methylene]-3-piperidone |
871726-72-6 | 95% | 5g |
$935 | 2024-07-20 | |
| Alichem | A129006250-5g |
tert-Butyl 4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 95% | 5g |
$800.00 | 2023-08-31 | |
| TRC | B704880-50mg |
tert-Butyl 4-((Dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B704880-100mg |
tert-Butyl 4-((Dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B704880-500mg |
tert-Butyl 4-((Dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 500mg |
$ 340.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1085619-5g |
tert-Butyl 4-((dimethylamino)methylene)-3-oxopiperidine-1-carboxylate |
871726-72-6 | 95% | 5g |
$650 | 2023-05-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9262-1G |
tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate |
871726-72-6 | 95% | 1g |
¥ 2,310.00 | 2023-04-13 | |
| Enamine | EN300-306482-1.0g |
tert-butyl (4Z)-4-[(dimethylamino)methylidene]-3-oxopiperidine-1-carboxylate |
871726-72-6 | 1.0g |
$0.0 | 2023-02-25 |
tert-butyl 4-(dimethylaminomethylene)-3-oxo-piperidine-1-carboxylate Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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